Cas no 16671-88-8 (Benzoic acid,4-thiocyanato-)

• Product Name: Benzoic acid,4-thiocyanato-
• CAS No: 16671-88-8
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 188306
• PubChem ID: 27981
• Update Time: 2025-04-19

Benzoic acid,4-thiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-thiocyanato-
• 4-thiocyanatobenzoic acid
• p-Thiocyanatobenzoic acid
• Kyselina p-thiokyanatobenzoova
• BENZOIC ACID, p-THIOCYANO-
• Thiocyanobenzoic acid, p-
• SCHEMBL8713271
• p-Thiocyanobenzoic acid
• Kyselina p-thiokyanatobenzoova [Czech]
• DTXSID10168165
• AKOS032951069
• 16671-88-8
• 4-10-00-00503 (Beilstein Handbook Reference)
• 66RBE3PR3E
• BRN 3248042
• Benzoic acid, 4-thiocyanato-

• Inchi： 1S/C8H5NO2S/c9-5-12-7-3-1-6(2-4-7)8(10)11/h1-4H,(H,10,11)
• InChI Key： ZXHCITRMALCKPV-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 179.00415
• Monoisotopic Mass: 179.004099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.4

Experimental Properties

• Density: 1.43
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.649
• PSA: 61.09